Cas no 1060815-85-1 (4-Chloro-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1060815-85-1
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• MDL: MFCD13189354
• CID: 1025951
• PubChem ID: 70700852
• Update Time: 2025-06-08

4-Chloro-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine
• 1386AA
• FCH1381264
• AB68248
• AX8222325
• 1060815-85-1
• DTXSID80743645
• CS-M1485
• CS-13165
• DB-332126
• AKOS016007186
• MFCD13189354

• MDL： MFCD13189354
• Inchi： 1S/C7H3ClF3N3/c8-4-3-1-2-12-5(3)14-6(13-4)7(9,10)11/h1-2H,(H,12,13,14)
• InChI Key： RQVQKRMJPKVDST-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CNC2=NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 220.9967593g/mol
• Monoisotopic Mass: 220.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 4-Chloro-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine

Comprehensive Analysis of 4-Chloro-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1060815-85-1): Properties, Applications, and Industry Trends

The heterocyclic compound 4-Chloro-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS 1060815-85-1) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a pyrrolopyrimidine derivative, this molecule combines a chloro-substituted pyrimidine core with a trifluoromethyl group, creating valuable reactivity for drug discovery programs. Recent literature highlights its role as a key intermediate in developing kinase inhibitors and anticancer agents, aligning with growing interest in targeted therapies.

Structural analysis reveals that the 7H-pyrrolo[2,3-d]pyrimidine scaffold offers exceptional hydrogen bonding capabilities, while the electron-withdrawing trifluoromethyl group enhances metabolic stability—a crucial factor addressed in modern medicinal chemistry optimization. The compound's chloro substituent at position 4 serves as an excellent leaving group for nucleophilic aromatic substitution reactions, enabling diverse derivatization pathways frequently discussed in SAR (Structure-Activity Relationship) studies.

Current applications focus on its utility in constructing JAK (Janus Kinase) inhibitors, with particular relevance to autoimmune disease research. The pharmaceutical industry's shift toward small molecule therapeutics for inflammatory conditions has increased demand for such privileged structures. Analytical data shows typical purity levels >95% by HPLC, with characteristic 1H NMR signals appearing at δ 7.5-8.5 ppm for aromatic protons and distinctive 19F NMR peaks around -60 ppm.

From a synthetic chemistry perspective, researchers emphasize the compound's role in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable rapid access to diverse pyrrolopyrimidine libraries for high-throughput screening. The trifluoromethyl group's influence on lipophilicity (logP ~2.3) makes it particularly valuable for addressing drug permeability challenges—a frequent topic in ADME optimization discussions.

Emerging trends highlight its potential in covalent inhibitor design, where the 4-chloro moiety can serve as an electrophilic trap for cysteine residues. This application aligns with growing interest in irreversible protein binders for challenging targets. Stability studies indicate good compatibility with common organometallic catalysts and protecting group strategies, though storage under inert atmosphere is recommended for long-term preservation.

The compound's crystallographic data (typically forming monoclinic crystals) provides valuable insights for structure-based drug design practitioners. Computational chemistry studies suggest the trifluoromethyl group induces significant electrostatic potential changes, affecting protein-ligand interactions—a phenomenon increasingly studied through molecular dynamics simulations. These characteristics make it a frequent subject in fragment-based drug discovery programs.

Industrial scale-up considerations focus on optimizing palladium-catalyzed cyclizations for cost-effective production. Recent patent analyses show growing utilization in BTK (Bruton's Tyrosine Kinase) inhibitor development, reflecting industry priorities in hematological malignancy research. The compound's thermal stability (decomposition >200°C) facilitates various high-temperature transformations without scaffold degradation.

Environmental and regulatory aspects highlight its classification as non-persistent based on OECD biodegradation tests, with careful wastewater management recommended during manufacturing. The pyrrolopyrimidine core's prevalence in FDA-approved drugs underscores its therapeutic relevance, while the CF3 group's contribution to bioisosteric replacement strategies continues to inspire novel analogs.

Analytical method development for this compound frequently employs reverse-phase HPLC (typically C18 columns with acetonitrile/water gradients) and LC-MS characterization. The growing adoption of continuous flow chemistry for its synthesis reflects broader industry movements toward process intensification. Researchers particularly value its compatibility with late-stage functionalization approaches in medicinal chemistry campaigns.

Future directions may explore its potential in PROTAC (Proteolysis Targeting Chimera) development, where the pyrrolopyrimidine scaffold could serve as warhead-binding domains. The compound's balanced physicochemical properties (MW ~235.6, PSA ~45Ų) position it favorably for CNS drug discovery applications, addressing current challenges in blood-brain barrier penetration research.